Cas no 2229319-60-0 (2-1-(4-methylnaphthalen-1-yl)cyclopropylacetic acid)

• Product Name: 2-1-(4-methylnaphthalen-1-yl)cyclopropylacetic acid
• CAS No: 2229319-60-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5979321
• PubChem ID: 165708082
• Update Time: 2025-07-01

2-1-(4-methylnaphthalen-1-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylnaphthalen-1-yl)cyclopropylacetic acid
• 2-[1-(4-methylnaphthalen-1-yl)cyclopropyl]acetic acid
• 2229319-60-0
• EN300-1808464

• Inchi： 1S/C16H16O2/c1-11-6-7-14(13-5-3-2-4-12(11)13)16(8-9-16)10-15(17)18/h2-7H,8-10H2,1H3,(H,17,18)
• InChI Key： LPZOEQPFYOGNRK-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CC=C(C)C3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(4-methylnaphthalen-1-yl)cyclopropylacetic acid

2-(1-(4-Methylnaphthalen-1-yl)cyclopropyl)acetic Acid: A Comprehensive Overview

The compound 2-(1-(4-methylnaphthalen-1-yl)cyclopropyl)acetic acid, identified by the CAS number 2229319-60-0, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, which is known for its high ring strain and reactivity. The integration of a cyclopropane ring with a substituted naphthalene group and an acetic acid moiety introduces intriguing electronic and steric effects, making it a subject of interest for researchers exploring novel materials and drug delivery systems.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of bioisosteres—molecules that share similar physical and chemical properties with biologically active compounds but differ in structure. The cyclopropylacetic acid moiety in this compound has been shown to exhibit potential as a bioisostere for carboxylic acids, offering enhanced stability and bioavailability in certain drug candidates. This makes 2-(1-(4-methylnaphthalen-1-yl)cyclopropyl)acetic acid a promising candidate for further exploration in medicinal chemistry.

The 4-methylnaphthalene substituent adds another layer of complexity to this molecule. Naphthalene derivatives are well-known for their aromaticity and ability to participate in π-π interactions, which are crucial in molecular recognition and self-assembly processes. The methyl group attached to the naphthalene ring further modulates the electronic properties, potentially enhancing the molecule's solubility and interaction capabilities. Recent research has demonstrated that such substituted naphthalenes can serve as building blocks for advanced materials, including organic semiconductors and sensors.

From a synthetic perspective, the construction of cyclopropane-containing compounds remains a challenging yet rewarding endeavor. Traditional methods such as Simmons-Smith cyclopropanation have been employed to synthesize this compound, but recent advancements in catalytic methods and transition metal-mediated reactions have opened new avenues for its preparation. These methods not only improve yield and selectivity but also pave the way for the incorporation of more complex substituents, further expanding the scope of potential applications.

In terms of applications, 2-(1-(4-methylnaphthalen-1-yl)cyclopropyl)acetic acid has shown promise in several areas. Its unique combination of a strained cyclopropane ring and an aromatic naphthalene group makes it an ideal candidate for studying mechanical properties at the molecular level. Researchers have utilized this compound as a model system to investigate stress distribution and energy transfer mechanisms in strained molecules, providing valuable insights into the design of mechanically robust materials.

Moreover, the acetic acid functionality introduces acidity into the molecule, which can be exploited for various purposes, such as pH-responsive drug delivery systems or as a handle for further functionalization. Recent studies have explored the use of this compound as a precursor for more complex molecules, demonstrating its versatility in organic synthesis.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to deepen our understanding of 2-(1-(4-methylnaphthalen-1-yl)cyclopropyl)acetic acid's properties. Quantum mechanical calculations are being employed to predict its electronic structure and reactivity, while machine learning algorithms are being used to identify optimal synthetic pathways and potential applications based on its structural features.

In conclusion, 2-(1-(4-methylnaphthalen-1-yl)cyclopropyl)acetic acid stands at the intersection of organic chemistry, materials science, and medicinal chemistry. Its unique structure endows it with properties that make it a valuable tool for advancing our understanding of molecular behavior and developing innovative solutions across multiple disciplines. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in both academic and industrial settings.